Cas no 19688-55-2 (Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]-)

Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]- structure
19688-55-2 structure
Product Name:Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]-
CAS No:19688-55-2
MF:C14H10ClNO3S
MW:307.752101421356
CID:134199
PubChem ID:736721
Update Time:2025-04-19

Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[4-[(4-chlorophenyl)thio]-3-nitrophenyl]-
    • 1-(4-[(4-CHLOROPHENYL)THIO]-3-NITROPHENYL)ETHAN-1-ONE
    • 1-[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]ethanone
    • 1-{4-[(4-CHLOROPHENYL)THIO]-3-NITROPHENYL}ETHAN-1-ONE
    • 4'-Chlor-2-nitro-4-acetyl-diphenylsulfid
    • HMS553K17
    • 4-(4-CHLOROPHENYLTHIO)-3-NITROACETOPHENONE
    • Z31207248
    • 1-{4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROPHENYL}-1-ETHANONE
    • CS-0275135
    • Maybridge1_004283
    • 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrophenyl}ethan-1-one
    • 1-(4-((4-Chlorophenyl)thio)-3-nitrophenyl)ethan-1-one
    • 19688-55-2
    • AKOS001047531
    • 1-(4-(4-chlorophenylthio)-3-nitrophenyl)ethanone
    • FT-0607178
    • DTXSID30353091
    • Inchi: 1S/C14H10ClNO3S/c1-9(17)10-2-7-14(13(8-10)16(18)19)20-12-5-3-11(15)4-6-12/h2-8H,1H3
    • InChI Key: WQWKNHMUSMKWBF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C=CC(C(C)=O)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 307.00700
  • Monoisotopic Mass: 307.0069920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • Melting Point: 133 °C
  • PSA: 88.19000
  • LogP: 5.12520
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